(2Z,4E)-5-fluorohexa-2,4-dienedioic acid
Overview
Description
(2Z,4E)-5-fluorohexa-2,4-dienedioic acid, also known as 5-fluoro-2,4-hexadienedioic acid, is a dicarboxylic acid with a fluoro substituent on the 5-position of the hexadienedioic acid skeleton. It is a white crystalline solid with a molecular weight of 194.08 g/mol and a melting point of 150 °C. It is a versatile compound with many applications in organic synthesis, medicinal chemistry, and other scientific fields.
Scientific Research Applications
(2Z,4E)-5-fluorohexa-2,4-dienedioic acid is used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used to synthesize a range of compounds, including organic fluorophores, small molecule inhibitors of protein-protein interactions, and fluorescent probes for imaging and detection. In addition, it has been used in the synthesis of anti-cancer drugs and other therapeutic agents.
Mechanism of Action
The mechanism of action of (2Z,4E)-5-fluorohexa-2,4-dienedioic acid depends on the application. In organic synthesis, it is used as a reagent to introduce a fluorine atom into a molecule, which can alter the properties of the molecule. In medicinal chemistry, it is used to synthesize compounds that can target specific proteins or biological pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2Z,4E)-5-fluorohexa-2,4-dienedioic acid depend on its application. In medicinal chemistry, it is used to synthesize compounds with specific biochemical and physiological effects, such as anti-cancer drugs or other therapeutic agents. In organic synthesis, it is used as a reagent to introduce a fluorine atom into a molecule, which can alter the properties of the molecule.
Advantages and Limitations for Lab Experiments
The advantages of using (2Z,4E)-5-fluorohexa-2,4-dienedioic acid in lab experiments include its low cost, high reactivity, and easy availability. It is also a versatile reagent that can be used to synthesize a wide range of compounds. However, it is highly corrosive and can be hazardous to handle. In addition, it can be difficult to obtain in large quantities.
Future Directions
The potential future directions for (2Z,4E)-5-fluorohexa-2,4-dienedioic acid include further research into its use in organic synthesis, medicinal chemistry, and biochemistry. It could be used to synthesize more complex molecules, such as peptides and proteins, or to develop new therapeutic agents. It could also be used to develop new fluorescent probes for imaging and detection. In addition, it could be used to develop new materials with enhanced properties, such as increased thermal stability or improved optical properties.
Synthesis Methods
The most common method used to synthesize (2Z,4E)-5-fluorohexa-2,4-dienedioic acid is the reaction of 2,4-hexadienedioic acid with a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) or hexafluoroacetone (HFA). The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and the product is isolated by crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2Z,4E)-5-fluorohexa-2,4-dienedioic acid involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-fluorohex-2-en-1-ol", "potassium hydroxide", "dichloromethane", "acetic anhydride", "pyridine", "sodium hydroxide", "sodium hypochlorite", "sodium bisulfite", "sodium carbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Conversion of 5-fluorohex-2-en-1-ol to 5-fluorohex-2-enal using potassium hydroxide and dichloromethane", "Step 2: Conversion of 5-fluorohex-2-enal to 5-fluorohex-2-en-1-ol using acetic anhydride and pyridine", "Step 3: Conversion of 5-fluorohex-2-en-1-ol to (2Z,4E)-5-fluorohexa-2,4-dienedioic acid using sodium hydroxide, sodium hypochlorite, and sodium bisulfite", "Step 4: Purification of (2Z,4E)-5-fluorohexa-2,4-dienedioic acid using sodium carbonate, sodium chloride, and water" ] } | |
CAS RN |
94728-76-4 |
Product Name |
(2Z,4E)-5-fluorohexa-2,4-dienedioic acid |
Molecular Formula |
C6H5FO4 |
Molecular Weight |
160.1 |
Purity |
95 |
Origin of Product |
United States |
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